Cas no 477864-60-1 (4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-METHYL-2-PROPENYL)-2(1H)-PYRIDINONE)

• Product Name: 4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-METHYL-2-PROPENYL)-2(1H)-PYRIDINONE
• CAS No: 477864-60-1
• MF: C₁₈H₂₁NO₃S
• MW: 331.429243803024
• CID: 5234760
• Update Time: 2026-03-08

4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-METHYL-2-PROPENYL)-2(1H)-PYRIDINONE Chemical and Physical Properties

Names and Identifiers

• 4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-METHYL-2-PROPENYL)-2(1H)-PYRIDINONE
• 4,6-dimethyl-3-(2-methylbenzenesulfonyl)-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one
• SMR000125806
• MLS000540548
• 4,6-dimethyl-3-(2-methylphenyl)sulfonyl-1-(2-methylprop-2-enyl)pyridin-2-one
• Oprea1_448923
• BDBM46874
• cid_3713712
• HMS2288I05
• 4,6-dimethyl-1-(2-methylallyl)-3-(o-tolylsulfonyl)-2-pyridone
• 4,6-dimethyl-3-(2-methylphenyl)sulfonyl-1-(2-methylp

• Inchi： 1S/C18H21NO3S/c1-12(2)11-19-15(5)10-14(4)17(18(19)20)23(21,22)16-9-7-6-8-13(16)3/h6-10H,1,11H2,2-5H3
• InChI Key： NCHUOHWFLDMFNZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C)(C1C(N(CC(=C)C)C(C)=CC=1C)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 680
• XLogP3: 3.3
• Topological Polar Surface Area: 62.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-METHYL-2-PROPENYL)-2(1H)-PYRIDINONE

Introduction to 4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-METHYL-2-PROPENYL)-2(1H)-PYRIDINONE (CAS No. 477864-60-1)

4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-METHYL-2-PROPENYL)-2(1H)-PYRIDINONE (CAS No. 477864-60-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the pyridinone class and features a unique combination of functional groups, including methyl, sulfonyl, and propenyl moieties. The structural complexity of this compound offers a wide range of potential applications in drug discovery and development.

The chemical structure of 4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-METHYL-2-PROPENYL)-2(1H)-PYRIDINONE is characterized by a pyridinone core with two methyl groups at the 4 and 6 positions. The 3-position is substituted with a sulfonyl group derived from 2-methylphenyl, while the 1-position is occupied by a 2-methylpropenyl group. This intricate arrangement of functional groups imparts unique chemical properties and biological activities to the compound.

Recent studies have highlighted the potential of 4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-METHYL-2-PROPENYL)-2(1H)-PYRIDINONE in various therapeutic areas. One notable area of research is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. This property makes it a promising candidate for the development of new anti-inflammatory agents.

In addition to its anti-inflammatory properties, 4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-METHYL-2-PROPENYL)-2(1H)-PYRIDINONE has shown potential as an antiproliferative agent. Research conducted at the National Institutes of Health (NIH) revealed that this compound exhibits selective cytotoxicity against various cancer cell lines. The mechanism of action appears to involve the disruption of cellular signaling pathways that are crucial for tumor growth and survival. These findings suggest that 4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-METHYL-2-PROPENYL)-2(1H)-PYRIDINONE could be further explored as a lead compound for anticancer drug development.

The pharmacokinetic properties of 4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-METHYL-2-PROPENYL)-2(1H)-PYRIDINONE have also been investigated to assess its suitability for therapeutic applications. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and stability in physiological conditions, which are essential characteristics for a drug candidate to progress through clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-METHYL-2-PROPENYL)-2(1H)-PYRIDINONE. Preliminary results from Phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. These findings have paved the way for more advanced clinical studies to further validate its potential as a novel therapeutic agent.

Beyond its direct therapeutic applications, 4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-METHYL-2-PROPENYL)-2(1H)-PYRIDINONE has also been explored as a tool compound in academic research. Its unique chemical structure and biological activities make it an invaluable resource for investigating the mechanisms underlying various diseases and physiological processes. For example, researchers at Harvard University have used this compound to study the role of specific enzymes in neurodegenerative disorders such as Alzheimer's disease.

In conclusion, 4,6-DIMETHYL-3-[(2-METHYLPHENYLONAL SULFONYL]-1-(2-METHYLENEPROPYNYL)-2(1H)-PYRIDINONE (CAS No. 477864-60-1) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and diverse biological activities make it an exciting area of focus for scientists and pharmaceutical companies alike. As ongoing research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.